Cas no 1251623-86-5 (3-(azepane-1-carbonyl)-1-(3-ethyl-1,2,4-oxadiazol-5-yl)methyl-7-methyl-1H-4lambda6,1,2-benzothiadiazine-4,4-dione)

• Product Name: 3-(azepane-1-carbonyl)-1-(3-ethyl-1,2,4-oxadiazol-5-yl)methyl-7-methyl-1H-4lambda6,1,2-benzothiadiazine-4,4-dione
• CAS No: 1251623-86-5
• MF: C₂₀H₂₅N₅O₄S
• MW: 431.50860285759
• CID: 5913293
• PubChem ID: 49664331
• Update Time: 2024-01-16

3-(azepane-1-carbonyl)-1-(3-ethyl-1,2,4-oxadiazol-5-yl)methyl-7-methyl-1H-4lambda6,1,2-benzothiadiazine-4,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(azepane-1-carbonyl)-1-(3-ethyl-1,2,4-oxadiazol-5-yl)methyl-7-methyl-1H-4lambda6,1,2-benzothiadiazine-4,4-dione
• 1-AZEPANYL{1-[(3-ETHYL-1,2,4-OXADIAZOL-5-YL)METHYL]-7-METHYL-4,4-DIOXIDO-1H-4,1,2-BENZOTHIADIAZIN-3-YL}METHANONE
• azepan-1-yl-[1-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-7-methyl-4,4-dioxo-4lambda6,1,2-benzothiadiazin-3-yl]methanone
• azepan-1-yl(1-((3-ethyl-1,2,4-oxadiazol-5-yl)methyl)-7-methyl-4,4-dioxido-1H-benzo[e][1,3,4]thiadiazin-3-yl)methanone
• 3-(azepane-1-carbonyl)-1-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-7-methyl-1H-4lambda6,1,2-benzothiadiazine-4,4-dione
• CHEMBL5004666
• 1251623-86-5
• 3-(1-azepanylcarbonyl)-1-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-7-methyl-4lambda~6~,1,2-benzothiadiazine-4,4(1H)-dione
• AKOS021917743
• F3406-6688
• azepan-1-yl-[1-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-7-methyl-4,4-dioxo-4$l^{6},1,2-benzothiadiazin-3-yl]methanone

• Inchi： 1S/C20H25N5O4S/c1-3-17-21-18(29-23-17)13-25-15-12-14(2)8-9-16(15)30(27,28)19(22-25)20(26)24-10-6-4-5-7-11-24/h8-9,12H,3-7,10-11,13H2,1-2H3
• InChI Key： CRRYBNRTQLUEFI-UHFFFAOYSA-N
• SMILES： S1(C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2N(C([H])([H])C2=NC(C([H])([H])C([H])([H])[H])=NO2)N=C1C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)(=O)=O

Computed Properties

• Exact Mass: 431.16272547g/mol
• Monoisotopic Mass: 431.16272547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines